Cas no 2034500-47-3 (3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide)

• Product Name: 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide
• CAS No: 2034500-47-3
• MF: C₂₅H₂₈N₄O₂
• MW: 416.515425682068
• CID: 5337291
• Update Time: 2025-05-21

3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carboxamide
• 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide
• N-benzhydryl-3-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carboxamide

• Inchi： 1S/C25H28N4O2/c1-18-16-23(27-19(2)26-18)31-22-14-9-15-29(17-22)25(30)28-24(20-10-5-3-6-11-20)21-12-7-4-8-13-21/h3-8,10-13,16,22,24H,9,14-15,17H2,1-2H3,(H,28,30)
• InChI Key： AABOLTGSOVYBCR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CN(C(NC(C2C=CC=CC=2)C2C=CC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 4.4
• Topological Polar Surface Area: 67.4

Additional information on 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide

Comprehensive Overview of 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide (CAS No. 2034500-47-3)

3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide (CAS No. 2034500-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, is often explored for its potential applications in drug discovery and development. The presence of a pyrimidine ring and a piperidine moiety makes it a versatile candidate for various biochemical interactions.

The molecular structure of 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide includes a diphenylmethyl group, which is known for enhancing the lipophilicity and binding affinity of molecules. This characteristic is particularly valuable in the design of central nervous system (CNS) targeting drugs, a hot topic in modern pharmacology. Researchers are increasingly focusing on compounds like this to address challenges in neurodegenerative diseases and pain management, areas where current treatments often fall short.

One of the key advantages of 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide is its potential as a kinase inhibitor. Kinases play a critical role in cell signaling and are often implicated in cancer and inflammatory diseases. The compound's ability to modulate kinase activity makes it a promising candidate for targeted therapy, a growing trend in precision medicine. This aligns with the increasing demand for personalized treatment options and biomarker-driven therapies.

In addition to its pharmaceutical applications, 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide is also studied for its potential in agricultural chemistry. The pyrimidine derivatives are known for their herbicidal and fungicidal properties, making this compound relevant in the development of next-generation agrochemicals. With the global push towards sustainable farming and reduced pesticide use, such innovations are highly sought after.

The synthesis of 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide involves multi-step organic reactions, including amide coupling and ether formation. These processes are well-documented in the literature, but optimization for scalability remains a focus for industrial applications. The compound's stability under various conditions is another area of interest, particularly for formulation scientists working on drug delivery systems.

Market trends indicate a rising demand for high-purity specialty chemicals like 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide. Pharmaceutical companies and research institutions are investing heavily in novel chemical entities to expand their pipelines. The compound's unique profile positions it well for collaborations and licensing opportunities, especially in the biotech sector.

From a regulatory perspective, 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide is not classified as a controlled substance or hazardous material, which simplifies its handling and transportation. However, standard laboratory safety protocols should always be followed. The compound's material safety data sheet (MSDS) provides detailed guidelines for safe usage.

In conclusion, 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-(diphenylmethyl)piperidine-1-carboxamide (CAS No. 2034500-47-3) is a compound with diverse applications and significant potential in both pharmaceutical and agricultural fields. Its structural complexity and functional versatility make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.